Cas no 158001-28-6 (5-amino-1-tert-butyl-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-tert-butyl-pyrazole-4-carbonitrile
• CAS No: 158001-28-6
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD00128289
• CID: 94964
• PubChem ID: 2797454
• Update Time: 2025-04-18

5-amino-1-tert-butyl-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(1,1-dimethylethyl)-1H-Pyrazole-4-carbonitrile
• BUTTPARK 51\09-68
• 5-AMINO-1-(T-BUTYL)PYRAZOLE-4-CARBONITRILE
• 5-AMINO-1-(TERT-BUTYL)PYRAZOLE-4-CARBONITRILE
• 5-Amino-1-(tert-butyl)-1H-pyrazole-4-carbonitrile
• 5-Amino-1-tert-butyl-1H-pyrazole-4-carbonitrile
• 5-amino-1-tert-butylpyrazole-4-carbonitrile
• 1-tert-butyl-4-cyano-5-aminopyrazole
• 1-tert-butyl-5-amino-1H-pyrazole-4-carbonitrile
• 5-amino-1-tert-butyl-1H-pyrazol-4-carbonitrile
• 5-amino-1-tert-butyl-4-cyanopyrazole
• 5-Amino-1-(tert-butyl)
• Maybridge3_000247
• aminotertbutylpyrazolecarbonitrile
• WXEIWFYQLJCWSP-UHFFFAOYSA-N
• HMS1431L05
• SBB079070
• STL42
• 5-amino-1-tert-butyl-pyrazole-4-carbonitrile
• MFCD00128289
• SY110103
• AKOS000260188
• SCHEMBL810891
• 158001-28-6
• 1H-Pyrazole-4-carbonitrile,5-amino-1-(1,1-dimethylethyl)-
• DTXSID10383917
• FF-0752
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1,1-dimethylethyl)-
• Z432066910
• A3476
• J-516645
• EN300-42207
• AM803271
• AKOS008023531
• IDI1_011634
• FT-0681770
• CS-0039033
• SB12161
• DB-413470
• STL427158

• MDL： MFCD00128289
• Inchi： 1S/C8H12N4/c1-8(2,3)12-7(10)6(4-9)5-11-12/h5H,10H2,1-3H3
• InChI Key： WXEIWFYQLJCWSP-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C=N1)N)C(C)(C)C

Computed Properties

• Exact Mass: 164.10600
• Monoisotopic Mass: 164.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 92.9-94.5 ºC
• Boiling Point: 325.7±27.0 °C at 760 mmHg
• Flash Point: 150.8±23.7 °C
• Refractive Index: 1.573
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 67.63000
• LogP: 1.67318
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-amino-1-tert-butyl-pyrazole-4-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H302 (100%) H312 (100%) H332 (100%)
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature